Cas no 1794845-10-5 ({[(4-bromophenyl)methyl]carbamoyl}methyl 3-fluoro-4-methoxybenzoate)

{[(4-bromophenyl)methyl]carbamoyl}methyl 3-fluoro-4-methoxybenzoate structure
1794845-10-5 structure
Product Name:{[(4-bromophenyl)methyl]carbamoyl}methyl 3-fluoro-4-methoxybenzoate
CAS No:1794845-10-5
MF:C17H15BrFNO4
MW:396.207707643509
CID:5323765
Update Time:2023-11-21

{[(4-bromophenyl)methyl]carbamoyl}methyl 3-fluoro-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • 2-((4-bromobenzyl)amino)-2-oxoethyl 3-fluoro-4-methoxybenzoate
    • 2-[(4-bromobenzyl)amino]-2-oxoethyl 3-fluoro-4-methoxybenzoate
    • STL195190
    • [2-[(4-bromophenyl)methylamino]-2-oxoethyl] 3-fluoro-4-methoxybenzoate
    • {[(4-bromophenyl)methyl]carbamoyl}methyl 3-fluoro-4-methoxybenzoate
    • Inchi: 1S/C17H15BrFNO4/c1-23-15-7-4-12(8-14(15)19)17(22)24-10-16(21)20-9-11-2-5-13(18)6-3-11/h2-8H,9-10H2,1H3,(H,20,21)
    • InChI Key: UGLOKRFFKLRWCK-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CNC(COC(C1C=CC(=C(C=1)F)OC)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 429
  • XLogP3: 3.4
  • Topological Polar Surface Area: 64.599

{[(4-bromophenyl)methyl]carbamoyl}methyl 3-fluoro-4-methoxybenzoate Pricemore >>

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